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Compound of Interest

Compound Name: ML179

Cat. No.: B15561047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal information for the experimental

compound ML179, also known as SR-1309. As a trusted partner in your research, we aim to

deliver value beyond the product itself by equipping you with the necessary information for safe

and effective laboratory practices. The following procedural guidance is designed to directly

address your operational questions and ensure the highest safety standards when working with

ML179.

Immediate Safety and Handling Precautions
While a comprehensive Safety Data Sheet (SDS) for ML179 is not publicly available, a

precautionary approach based on its known biological activity and general laboratory chemical

safety standards is essential. ML179 is a potent inverse agonist of the Liver Receptor

Homolog-1 (LRH-1/NR5A2), a nuclear receptor involved in various physiological processes.[1]

The toxicological properties of ML179 have not been fully elucidated; therefore, it should be

handled with care, assuming it is potentially hazardous.

Personal Protective Equipment (PPE):

Standard laboratory PPE is mandatory when handling ML179 in solid or solution form. This

includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: While not generally required for handling small quantities in a well-

ventilated area, a respirator may be necessary if there is a risk of aerosolization or if

handling larger quantities.

Engineering Controls:

Work with ML179 should be conducted in a well-ventilated laboratory.

For procedures with a risk of generating dust or aerosols, a chemical fume hood is

recommended.

Hygiene Practices:

Avoid inhalation, ingestion, and contact with skin and eyes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Logistical Information: Storage and Disposal
Proper storage and disposal are critical for maintaining the integrity of ML179 and ensuring

laboratory safety.

Storage:

ML179 is typically supplied as a crystalline solid or in a solution.

Store in a tightly sealed, light-resistant container.

For long-term storage, it is recommended to store the compound at -20°C or -80°C.

Disposal:
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Dispose of ML179 and any contaminated materials in accordance with local, state, and

federal regulations for chemical waste.

Do not dispose of down the drain or in regular trash.

Consult your institution's environmental health and safety (EHS) office for specific guidance

on chemical waste disposal.

Quantitative Data Summary
The following table summarizes the available quantitative data for ML179 (SR-1309).

Property Value Source

Molecular Formula C₂₇H₂₈N₂O₄S MedChemExpress

Molecular Weight 476.59 g/mol MedChemExpress

Purity >98% MedChemExpress

Appearance A crystalline solid MedChemExpress

Solubility DMSO: ≥ 34 mg/mL MedChemExpress

IC₅₀ 320 nM (for LRH-1/NR5A2) MedChemExpress

Note: This data is based on information from chemical suppliers and may vary. Please refer to

the certificate of analysis provided with your specific batch of ML179.

Experimental Protocol: Inhibition of Cancer Cell
Proliferation
The following is a representative protocol for an in vitro experiment using ML179 to assess its

effect on the proliferation of breast cancer cells, where it has shown anti-proliferative activity.

Objective: To determine the effect of ML179 on the viability of MDA-MB-231 breast cancer

cells.

Materials:
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ML179 (SR-1309)

MDA-MB-231 breast cancer cell line

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Trypsin-EDTA

Phosphate-Buffered Saline (PBS)

Cell viability assay reagent (e.g., MTT, CellTiter-Glo®)

96-well cell culture plates

CO₂ incubator (37°C, 5% CO₂)

Microplate reader

Procedure:

Cell Culture: Culture MDA-MB-231 cells in DMEM supplemented with 10% FBS and 1%

Penicillin-Streptomycin in a 37°C, 5% CO₂ incubator.

Cell Seeding:

Trypsinize and count the cells.

Seed the cells in a 96-well plate at a density of 5,000 cells per well in 100 µL of culture

medium.

Incubate for 24 hours to allow for cell attachment.

ML179 Treatment:

Prepare a stock solution of ML179 in DMSO.
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Prepare serial dilutions of ML179 in culture medium to achieve the desired final

concentrations (e.g., 0.1, 1, 10, 25, 50 µM). Include a vehicle control (DMSO only).

Remove the old medium from the wells and add 100 µL of the medium containing the

different concentrations of ML179 or vehicle control.

Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.

Cell Viability Assay:

After the incubation period, perform a cell viability assay according to the manufacturer's

instructions. For an MTT assay:

Add 10 µL of MTT reagent (5 mg/mL) to each well.

Incubate for 4 hours at 37°C.

Add 100 µL of solubilization buffer to each well.

Incubate for 2 hours at room temperature in the dark.

Data Analysis:

Measure the absorbance at the appropriate wavelength using a microplate reader.

Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

Plot the results to determine the dose-dependent effect of ML179 on cell proliferation.

Signaling Pathway Diagram
ML179 acts as an inverse agonist of the Liver Receptor Homolog-1 (LRH-1), a nuclear receptor

that plays a role in gene transcription. In its active state, LRH-1 can promote the expression of

genes involved in cell proliferation. As an inverse agonist, ML179 binds to LRH-1 and promotes

the recruitment of co-repressors, thereby inhibiting the transcription of these target genes.
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Mechanism of Action of ML179 on LRH-1 Signaling
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Caption: ML179 inhibits LRH-1 mediated gene transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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